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Compound of Interest

Compound Name: 2-Methoxy-5-methylphenol

Cat. No.: B1664560 Get Quote

Disclaimer: Limited direct toxicological data is available for 2-Methoxy-5-methylphenol. This

profile relies significantly on data from structurally similar compounds, a method known as

read-across, to predict its potential toxicological effects. The primary surrogates used are its

isomer, creosol (2-methoxy-4-methylphenol), and the related compound, guaiacol (2-

methoxyphenol), as well as general data on cresols. This approach introduces uncertainty, and

the information herein should be interpreted with caution.

Introduction
2-Methoxy-5-methylphenol, also identified as isocreosol or 5-methylguaiacol, is an aromatic

organic compound with the chemical formula C₈H₁₀O₂.[1][2][3] It belongs to the class of

methoxyphenols and is a derivative of cresol.[1][2] This compound and its isomers are found in

sources such as wood smoke and are used in various industrial applications, including as

intermediates in the synthesis of pharmaceuticals and as flavoring and fragrance agents.[4][5]

Given its potential for human exposure, a thorough understanding of its toxicological profile is

essential for researchers, scientists, and drug development professionals. This guide provides

a comprehensive overview of the known and predicted toxicological properties of 2-Methoxy-5-
methylphenol, based on available data and read-across from structurally related molecules.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Methoxy-5-methylphenol is presented

in Table 1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1664560?utm_src=pdf-interest
https://www.benchchem.com/product/b1664560?utm_src=pdf-body
https://www.benchchem.com/product/b1664560?utm_src=pdf-body
https://www.researchgate.net/publication/51841135_Acute_toxicity_of_guaiacol_administered_subcutaneously_in_the_mouse
https://www.industrialchemicals.gov.au/sites/default/files/Phenol%2C%204-methoxy-_Human%20health%20tier%20II%20assessment.pdf
https://m.youtube.com/watch?v=NouSsdswXZE
https://www.researchgate.net/publication/51841135_Acute_toxicity_of_guaiacol_administered_subcutaneously_in_the_mouse
https://www.industrialchemicals.gov.au/sites/default/files/Phenol%2C%204-methoxy-_Human%20health%20tier%20II%20assessment.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-methoxy-4-methylphenol
https://www.industrialchemicals.gov.au/sites/default/files/Phenol%2C%202-methoxy-4-%282-propenyl%29-_Human%20health%20tier%20II%20assessment.pdf
https://www.benchchem.com/product/b1664560?utm_src=pdf-body
https://www.benchchem.com/product/b1664560?utm_src=pdf-body
https://www.benchchem.com/product/b1664560?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1. Physicochemical Properties of 2-Methoxy-5-methylphenol

Property Value Reference(s)

CAS Number 1195-09-1 [1][3]

Molecular Formula C₈H₁₀O₂ [1][2][3]

Molecular Weight 138.16 g/mol [1][3]

Appearance
White to off-white crystalline

powder
[5]

Melting Point 35 - 39 °C

Boiling Point 115 - 117 °C @ 20 mmHg [6]

Water Solubility Sparingly soluble [5]

Synonyms

Isocreosol, 5-Methylguaiacol,

2-Hydroxy-4-methylanisole, 6-

Methoxy-m-cresol

[1][2]

Toxicokinetics (Metabolism)
Direct studies on the metabolism of 2-Methoxy-5-methylphenol are not available. However,

based on the metabolism of related compounds like cresols and guaiacol, a putative metabolic

pathway can be proposed. Phenolic compounds are typically metabolized in the liver. The

primary metabolic pathways are expected to be conjugation of the phenolic hydroxyl group with

glucuronic acid or sulfate.[7] Another potential pathway, as seen with p-cresol, involves the

oxidation of the methyl group, which could lead to the formation of corresponding carboxylic

acids.[8] It is also possible that reactive intermediates, such as quinone-methides, could be

formed during metabolism.[8] These metabolic processes generally aim to increase the water

solubility of the compound to facilitate its excretion via the kidneys.[7]
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Caption: Putative metabolic pathway of 2-Methoxy-5-methylphenol.

Toxicological Profile
Acute Toxicity
No specific LD₅₀ values for 2-Methoxy-5-methylphenol are available. However, GHS

classifications indicate that it is "Harmful if swallowed".[9] Read-across data from guaiacol and

cresols provide an indication of its potential acute toxicity (Table 2).

Table 2. Acute Oral Toxicity of Structural Analogs
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Compound Species Route LD₅₀ (mg/kg) Reference(s)

Guaiacol Rat Oral 520 - 725 [10][11]

Guaiacol Mouse Oral 621 [11]

o-Cresol Rat Oral 121 [7]

m-Cresol Rat Oral 242 [7]

p-Cresol Rat Oral 207 [7]

Irritation and Sensitization
2-Methoxy-5-methylphenol is classified as causing skin and serious eye irritation.[9]

Inhalation may also cause respiratory irritation.[9] There is no specific information available

regarding the skin sensitization potential of 2-Methoxy-5-methylphenol.

Repeated Dose Toxicity
There are no repeated dose toxicity studies specifically for 2-Methoxy-5-methylphenol.
However, studies on cresols provide an indication of potential target organs and no-observed-

adverse-effect levels (NOAELs) (Table 3). Common findings in repeated dose studies with

cresols include effects on the liver and kidneys, as well as irritation of the gastrointestinal and

respiratory tracts.[7]

Table 3. Repeated Dose Toxicity of Structural Analogs (Read-Across Data)
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Compoun
d

Species Duration Route
NOAEL
(mg/kg/da
y)

Key
Effects at
LOAEL

Referenc
e(s)

o-Cresol Rat 90-day Gavage 50

Decreased

body

weight,

neurotoxicit

y

[12]

m-Cresol Rat 90-day Gavage 50

Decreased

body

weight,

neurotoxicit

y

[12]

p-Cresol Rat 28-day Diet 87

Nasal

respiratory

epithelial

hyperplasia

[9]

Guaiacol Rat 4-week Oral
< 1500

(LOAEL)

Not

specified

Genotoxicity
No direct genotoxicity data for 2-Methoxy-5-methylphenol were identified. A safety

assessment for its isomer, 2-methoxy-4-methylphenol (creosol), concluded that it is not

expected to be genotoxic based on read-across data from eugenol. Guaiacol has shown mixed

results in some in vitro genotoxicity assays, with some studies indicating a potential for

clastogenic effects at high concentrations, while Ames tests have generally been negative.[5]

Cresol isomers have generally been found to be non-genotoxic in a variety of bacterial and

mammalian cell assays.[7]

Carcinogenicity
There are no carcinogenicity studies on 2-Methoxy-5-methylphenol. The EPA has classified

m-, o-, and p-cresol as possible human carcinogens (Group C) based on inadequate human
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data and limited data in animals.[12] In silico models for guaiacol have produced mixed

predictions for carcinogenicity in rodents.[5]

Reproductive and Developmental Toxicity
No reproductive or developmental toxicity studies have been conducted on 2-Methoxy-5-
methylphenol. For the isomer 2-methoxy-4-methylphenol, it has been concluded that there is

insufficient data, and the Threshold of Toxicological Concern (TTC) approach is used for risk

assessment. Studies on cresols have shown developmental toxicity, but generally at doses that

also cause maternal toxicity.[7] A two-generation reproductive toxicity study on o-cresol in rats

established a NOAEL of 773 mg/kg/day for fertility.[6] A developmental toxicity study on o-

cresol in rats identified a NOAEL of 100 mg/kg/day.[6]

Table 4. Reproductive and Developmental Toxicity of Structural Analogs (Read-Across Data)

Compound Species Study Type
NOAEL
(mg/kg/day)

Endpoint
Reference(s
)

o-Cresol Rat
2-Generation

Reproduction
773 Fertility [6]

o-Cresol Rat
Development

al
100

Development

al Toxicity
[6]

p-Cresol Rat Reproductive
450 (highest

dose tested)

Reproductive

Toxicity
[9]

m-Cresol Rat
Development

al
175

Development

al Toxicity

Mechanism of Toxicity
The precise mechanism of toxicity for 2-Methoxy-5-methylphenol has not been elucidated.

However, based on its phenolic structure, it is likely to share mechanisms with other phenolic

compounds. These mechanisms include:

Membrane Disruption: Phenolic compounds can disrupt cell membranes, leading to

increased permeability and loss of cellular integrity.[8]
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Protein Denaturation: At high concentrations, phenols can denature and precipitate cellular

proteins, leading to cell death.[8]

Oxidative Stress: The metabolism of phenolic compounds can generate reactive oxygen

species (ROS), leading to oxidative stress and damage to cellular components.[10]

Interaction with Signaling Pathways: There is evidence that some phenolic compounds can

interfere with cellular signaling pathways. For example, guaiacol has been shown to disrupt

the Wnt signaling pathway in zebrafish embryos.[10]

Experimental Protocols
As no specific toxicological studies for 2-Methoxy-5-methylphenol are publicly available, this

section provides an overview of standard experimental protocols that would be relevant for

assessing its toxicity.

Acute Oral Toxicity (based on OECD Guideline 401)
This test is designed to determine the median lethal dose (LD₅₀) of a substance after a single

oral administration.
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Acclimatization of Animals
(e.g., Rats, ≥ 5 days)

Fasting
(Overnight for rats)

Body Weight Measurement

Single Oral Gavage Dosing
(Graduated doses to different groups)

Observation Period
(At least 14 days)

Body Weight Measurement
(Periodically)

Clinical signs,
mortality checks

Gross Necropsy
(All animals)

Data Analysis
(LD50 calculation)
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Preparation

Exposure

Plating and Incubation

Analysis

Select Bacterial Strains
(e.g., S. typhimurium, E. coli)

Incubate Bacteria + Test Substance + S9Incubate Bacteria + Test Substance - S9

Prepare Test Substance Concentrations Prepare S9 Mix
(for metabolic activation)

Plate on Minimal Glucose Agar

Incubate at 37°C for 48-72 hours

Count Revertant Colonies

Compare with Controls
(Solvent and Positive)

Determine Mutagenic Potential

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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